Cas no 23705-69-3 (Bromoethane-1,2,2-d3)

Bromoethane-1,2,2-d3 structure

Product Name:Bromoethane-1,2,2-d3

CAS No:23705-69-3

MF:C₂H₅Br

MW:108.965100049973

CID:253933

PubChem ID:6332

Update Time:2025-04-19

Bromoethane-1,2,2-d3 Chemical and Physical Properties

Names and Identifiers

- Ethane-1,1,2-d3,2-bromo- (6CI,8CI)
- 1,2,2-Tri< 2H> -ethylbromid
- 1-Brom-1,1-difluor-aethan
- 1-Brom-1,1-difluor-propan
- 1-Brom-1,2,2-trideuterio-aethan
- 1-bromo-1,1-difluoro-ethane
- 1-bromo-1,1-difluoro-propane
- 1-bromo-1,2,2-trideuterio-ethane
- d3-Aetylbromid
- d3-Ethylbromid
- Bromic ether
- SCHEMBL2322
- CS-D1408
- C2H5Br
- BS-43810
- CHEMBL156378
- Halon 2001
- 1-bromethane
- UN 1891
- BROMOETHANE-1,2,2-D3
- EINECS 200-825-8
- Bromure d'ethyle
- 23705-69-3
- 74-96-4
- Bromodiborane
- ETHYL BROMIDE
- MFCD00000232
- Q412245
- B0588
- Bromoethane (ethyl bromide)
- Monobromoethane
- CHEBI:47232
- 1-bromo ethane
- EN300-19276
- UNII-LI8384T9PH
- NCI-C55481
- F0001-1861
- bromo ethane
- SCHEMBL2319234
- Ethyl bromide [UN1891] [Poison]
- Bromoethanum
- C19354
- Etylu bromek
- NSC 8824
- AKOS000118754
- Etylu bromek [Polish]
- CAS-74-96-4
- 2-ethyl bromide
- InChI=1/C2H5Br/c1-2-3/h2H2,1H
- ethylbromide
- Bromoethane, ReagentPlus(R), >=99%
- Bromoethane
- BBX
- HSDB 532
- AI3-04462
- NS00009187
- Ethane, bromo-
- BROMOETHANE (IARC)
- WLN: E2
- Hydrobromic ether
- CCRIS 2504
- Et-Br
- NCGC00091117-01
- Ethylbromidium
- NCGC00257909-01
- LI8384T9PH
- ETHYL BROMIDE [HSDB]
- NSC-8824
- EC 200-825-8
- DTXCID60199
- Ethane-1,1,1-d3, 2-bromo-
- FT-0623246
- NCI-554813
- DTXSID6020199
- Tox21_200355
- ETHYL BROMIDE [MI]
- 1-BROMO-ETHANE
- BROMOETHANE [IARC]
- 1-Bromoethane
- NSC8824
- NCGC00091117-02
- UN1891
- Bromo-ethane
- Bromoethane, reagent grade, 98%
- CH3CH2Br
- Bromoethane-1,2,2-d3
- Inchi： 1S/C2H5Br/c1-2-3/h2H2,1H3
- InChI Key： RDHPKYGYEGBMSE-UHFFFAOYSA-N
- SMILES： BrCC

Computed Properties

Exact Mass: 110.976
Monoisotopic Mass: 110.976
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 2.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 1.4

Experimental Properties

LogP: log Kow = 1.61

Bromoethane-1,2,2-d3 Security Information

Storage Condition：0-6°C

Bromoethane-1,2,2-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B684201-10mg	Bromoethane-1,2,2-d3	23705-69-3	10mg	$ 64.00	2023-09-08
TRC	B684201-50mg	Bromoethane-1,2,2-d3	23705-69-3	50mg	$ 115.00	2023-04-18
TRC	B684201-100mg	Bromoethane-1,2,2-d3	23705-69-3	100mg	$ 196.00	2023-04-18